Cas no 1344529-46-9 ((2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine)

• Product Name: (2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine
• CAS No: 1344529-46-9
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6278978
• PubChem ID: 130038420
• Update Time: 2025-05-21

(2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine
• EN300-1859647
• 1344529-46-9

• Inchi： 1S/C11H16FN/c1-8-3-5-10(7-11(8)12)6-4-9(2)13/h3,5,7,9H,4,6,13H2,1-2H3/t9-/m0/s1
• InChI Key： WEAYYPSRGIIFBP-VIFPVBQESA-N
• SMILES： FC1=C(C)C=CC(=C1)CC[C@H](C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine

Comprehensive Overview of (2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine (CAS No. 1344529-46-9)

(2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine (CAS No. 1344529-46-9) is a chiral amine compound with significant potential in pharmaceutical research and development. This compound, characterized by its fluorinated aromatic ring and stereospecific configuration, has garnered attention due to its unique chemical properties and applications in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of central nervous system (CNS) targeting agents.

The molecular structure of (2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine features a fluorine atom at the 3-position and a methyl group at the 4-position of the phenyl ring, which significantly influences its electronic and steric properties. The (2S)-configuration of the amine moiety is crucial for its interaction with biological targets, making it a valuable intermediate in asymmetric synthesis. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in current medical research.

In the pharmaceutical industry, (2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine is explored for its application in dopamine receptor modulation. The compound's ability to cross the blood-brain barrier (BBB) makes it a candidate for developing treatments for conditions like Parkinson's disease and depression. These applications align with the growing demand for precision medicine and targeted therapies, which are frequently searched topics in scientific and medical communities.

The synthesis of (2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine typically involves asymmetric hydrogenation or enzymatic resolution techniques, ensuring high enantiomeric purity. Advances in green chemistry have also led to more sustainable production methods, addressing the increasing focus on environmentally friendly synthesis in the chemical industry. This aligns with global trends toward sustainable development goals (SDGs).

Market trends indicate a rising demand for chiral amines like (2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine, driven by the expansion of the pharmaceutical and biotechnology sectors. The compound's versatility as a pharmacophore in drug design positions it as a key player in the development of next-generation therapeutics. Researchers and industry professionals frequently search for high-purity chiral intermediates, making this compound a subject of significant interest.

In conclusion, (2S)-4-(3-fluoro-4-methylphenyl)butan-2-amine (CAS No. 1344529-46-9) represents a promising compound with broad applications in medicinal chemistry and drug development. Its unique structural features and biological relevance make it a valuable tool for addressing some of today's most pressing medical challenges. As research progresses, this compound is likely to play an increasingly important role in the advancement of personalized medicine and therapeutic innovation.